Cas no 874805-85-3 (N-{3-(4-methylbenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N'-(4-methylphenyl)methylethanediamide)

• Product Name: N-{3-(4-methylbenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N'-(4-methylphenyl)methylethanediamide
• CAS No: 874805-85-3
• MF: C₂₁H₂₅N₃O₅S
• MW: 431.505304098129
• CID: 6566066
• PubChem ID: 18561525
• Update Time: 2025-07-17

N-{3-(4-methylbenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N'-(4-methylphenyl)methylethanediamide Chemical and Physical Properties

Names and Identifiers

• N-{3-(4-methylbenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N'-(4-methylphenyl)methylethanediamide
• AKOS024614270
• MLS001236247
• N'-[(4-methylphenyl)methyl]-N-[[3-(4-methylphenyl)sulfonyl-1,3-oxazolidin-2-yl]methyl]oxamide
• HMS2979B06
• SMR000806542
• F1843-0583
• N1-(4-methylbenzyl)-N2-((3-tosyloxazolidin-2-yl)methyl)oxalamide
• CHEMBL1707502
• 874805-85-3
• N-{[3-(4-methylbenzenesulfonyl)-1,3-oxazolidin-2-yl]methyl}-N'-[(4-methylphenyl)methyl]ethanediamide

• Inchi： 1S/C21H25N3O5S/c1-15-3-7-17(8-4-15)13-22-20(25)21(26)23-14-19-24(11-12-29-19)30(27,28)18-9-5-16(2)6-10-18/h3-10,19H,11-14H2,1-2H3,(H,22,25)(H,23,26)
• InChI Key： MSVWMDQTFPAFQT-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N1CCOC1CNC(C(NCC1C=CC(C)=CC=1)=O)=O)(=O)=O

Computed Properties

• Exact Mass: 431.15149208g/mol
• Monoisotopic Mass: 431.15149208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 692
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 113Ų

Additional information on N-{3-(4-methylbenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N'-(4-methylphenyl)methylethanediamide

Recent Advances in the Study of N-{3-(4-methylbenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N'-(4-methylphenyl)methylethanediamide (CAS: 874805-85-3)

The compound N-{3-(4-methylbenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N'-(4-methylphenyl)methylethanediamide (CAS: 874805-85-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique oxazolidinone and sulfonyl functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

One of the key areas of research has been the synthesis and optimization of this compound. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The researchers employed a multi-step process involving the condensation of 4-methylbenzenesulfonyl chloride with an oxazolidinone intermediate, followed by subsequent functionalization to achieve the desired product. This advancement is critical for facilitating further preclinical and clinical studies.

Pharmacological evaluations have revealed that N-{3-(4-methylbenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N'-(4-methylphenyl)methylethanediamide exhibits potent inhibitory activity against specific enzymatic targets. For instance, a recent in vitro study demonstrated its efficacy as a selective inhibitor of cyclooxygenase-2 (COX-2), suggesting potential applications in anti-inflammatory therapies. Additionally, molecular docking simulations have provided insights into the binding interactions between the compound and its target proteins, highlighting the importance of the sulfonyl and oxazolidinone moieties in its activity.

Beyond its anti-inflammatory properties, preliminary investigations have explored its potential in oncology. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that the compound induces apoptosis in certain cancer cell lines by modulating key signaling pathways. These findings underscore its versatility and warrant further exploration in targeted cancer therapies. However, researchers caution that additional in vivo studies are needed to validate these effects and assess potential toxicity.

In conclusion, N-{3-(4-methylbenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N'-(4-methylphenyl)methylethanediamide (CAS: 874805-85-3) represents a promising candidate for drug development, with applications spanning inflammation and oncology. Recent advancements in synthesis and mechanistic understanding have laid a solid foundation for future research. As the scientific community continues to unravel its full potential, this compound may soon transition from the laboratory to clinical trials, offering new therapeutic options for patients.